Cas no 6247-73-0 (3-Methylglutaconyl CoA)

• Product Name: 3-Methylglutaconyl CoA
• CAS No: 6247-73-0
• MF: C₂₇H₄₂N₇O₁₉P₃S
• MW: 893.64
• CID: 956722
• PubChem ID: 1142
• Update Time: 2024-02-29

3-Methylglutaconyl CoA Chemical and Physical Properties

Names and Identifiers

• 5-[2-[3-[[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-3-methyl-5-oxopent-3-enoic acid
• 5-[2-[3-[[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-3-methyl
• 3-Methylglutaconyl-CoA (achiral)
• Q2816002
• 3-Methylglutaconyl CoA
• Coenzyme A, S-ester with 3-methyl-1-thioglutaconic acid (6CI,8CI)
• Coenzyme A, S-3-methylglutaconate (7CI)
• Coenzyme A, S-(5-hydrogen 3-methyl-2-pentenedioate)
• 2,6-dimethyl-octa-2,6-dienedioic acid
• GXKSHRDAHFLWPN-UHFFFAOYSA-N
• 6247-73-0
• Coenzyme A, S-ester with 3-methyl-1-thioglutaconic acid (6CI,8CI)
• 3-Methylglutaconyl CoA

• Inchi： 1S/C27H42N7O19P3S/c1-14(8-17(36)37)9-18(38)57-7-6-29-16(35)4-5-30-25(41)22(40)27(2,3)11-50-56(47,48)53-55(45,46)49-10-15-21(52-54(42,43)44)20(39)26(51-15)34-13-33-19-23(28)31-12-32-24(19)34/h9,12-13,15,20-22,26,39-40H,4-8,10-11H2,1-3H3,(H,29,35)(H,30,41)(H,36,37)(H,45,46)(H,47,48)(H2,28,31,32)(H2,42,43,44)/b14-9+/t15-,20-,21-,22+,26-/m1/s1
• InChI Key： GXKSHRDAHFLWPN-RKYLSHMCSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)/C=C(\C)/CC(=O)O)O[C@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(O)=O

Computed Properties

• Exact Mass: 893.146904g/mol
• Monoisotopic Mass: 893.146904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 57
• Rotatable Bond Count: 23
• Complexity: 1620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -5.1
• Topological Polar Surface Area: 426
• Molecular Weight: 893.6g/mol

Experimental Properties

• PSA: 462.64000
• LogP: 1.34750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs